AbstractThe results of this experiment showed the effect of hybrid nanostructures (HNS) based on amino acid derivatives of fullerene C60 and derivatives of vitamin B12 (T1, T2) on the growth of wheat (Triticum aestivum L.) seeds in laboratory. Seeds treated with distilled water were used as the control (T0). Seeds treated by complexes T1–T3 pump spraying at the concentration of 10−5 M increased germination to 10–14%, while shoots height increased to 21–34% compared to the control. Treatment with these complexes enabled plants to survive water stress. The relative water content RWC in these samples was 11–21% higher than in the control. The results obtained demonstrate the possibility of using these hybrid compounds to achieve better seedlings and increase the drought resistance of wheat.

AbstractBentonite has been an essential component of geosynthetic clay liners due to its low hydraulic conductivity, which has been used as a barrier against hazardous pollutants in landfills. During the drying and wetting processes caused by high temperatures and leachate in landfills, the hydro-structural characteristics of bentonite vary as the moisture content change. This article investigates the effect of dry density and multi-walled carbon nanotubes (MWCNTs) content on the soil shrinkage characteristic curve (SSCC), the soil free-swelling characteristic curve (SFSCC), the soil water characteristic curve (SWCC), and microstructure of bentonite during the drying and wetting processes. Experimental results indicate that the addition of MWCNTs can slow down the volume variation of bentonite at the normal shrinkage stage and at the initial swelling stage and improve the water retention capacity in the low suction range. Meanwhile, reducing bentonite’s dry density can increase the void ratio during drying, decrease the void ratio during wetting, and improve the water retention capacity in the low suction range. Dry density and MWCNTs content both have no influence on the SSCC at the residual shrinkage stage and the zero shrinkage stage, the SFSCC at the residual swelling stage, and the SWCC at the high suction range.

AbstractBoth C60 fullerene and indene were detected in certain astrophysical objects. It is then possible that these two molecules may react together in space forming adducts like indene-C60 mono-adduct (ICMA) as well as the indene-C60 bis-adducts (ICBA). In view of the potential detection of such adducts in space, the chemical thermodynamics of the reaction between C60 and indene was analyzed using the thermochemical group increment approach. ICMA and ICBA were synthesized and their composition and stability was studied with thermogravimetric analysis and derivative thermogravimetry (TGA-DTG). ICBA and moreover ICMA resulted stable and strong adducts. In particular, the latter is stable up to 350 °C and this fact increases the chances to find it in space.Furthermore, the retro Diels-Alder reaction was accurately studied on ICMA with differential scanning calorimetry (DSC) and an unusually high activation energy for the decomposition was determined and explained with the chemical thermodynamic data. The electronic absorption spectra of ICMA and ICBA were studied in n-hexane and the molar extinction coefficients of the main absorption bands have been determined. A possible way to detect such adducts is through electronic absorption spectroscopy, while the infrared spectroscopy of ICMA and ICBA is analyzed and discussed in the following second part of this work.

AbstractHydroquinone (H2Q) present in water is becoming a growing problem in both daily life and industry, with various harmful effects on human health. Therefore, the detection of H2Q is very important. The Carbon dot-based sensor is considered an effective method to detect H2Q. In this work, Pericarpium citri reticulatae carbon dots (P-CDs) were synthesized by a one-pot hydrothermal method for wide linear sensing of H2Q. An orthogonal test was used to expand the active site and fluorescence properties of P-CDs. Under optimal conditions, the P-CDs exhibit an extremely stable blue fluorescence and a quantum yield (QY) of up to 15.4%. In the range of 5–1000 μM, compared with the currently reported carbon dot-based H2Q sensors, the fluorescence intensity (FL) of P-CDs shows good linearity with the variation of H2Q concentration and a higher linear range. Moreover, the sensor demonstrates a low detection limit of 0.058 μM. The possible detection mechanism is based on the synergistic action of static quenching and IFE. This method has been successfully applied to the determination of H2Q in real samples, and the P-CDs-based sensor has the potential to detect H2Q in various complex scenes.

AbstractTo promote the wide application of hydrogen-containing diamond-like films (a-C:H) as solid lubricant materials in aerospace environment, a series of a-C:H, a-C:H doped with Cr elements (Cr/a-C:H) and a-C:H doped with B elements (B/a-C:H) were prepared on the GCr15 steel by non-equilibrium magnetron sputtering technique. The effects of ultraviolet (UV) irradiation on the mechanical and tribological properties of the three DLC films were investigated. UV irradiation was found to cause a decline in hardness and modulus of elasticity, and increased residual stress and surface roughness in all three films. UV irradiation has a minor impact to the coefficient of friction of the three films, but leads to a decrease in wear life. The wear life of Cr/a-C:H films was least affected by UV irradiation. UV irradiation can lead to the breakage of sp3C-H bonds in a-C:H film and B/a-C:H film, resulting in the increase of dangling bonds in the films and the decrease of wear life. In the Cr/a-C:H film, the broken sp3 C-H bond is partially reorganized into sp2 C-H bond, which further exerts the passivation effect of C-H bond, resulting in a smaller decrease in the wear life of the Cr/a-C:H film.

AbstractIt is likely that indene-C60 mono-adduct (ICMA) as well as the indene-C60 bis-adducts (ICBA) could exist in space. With this astrochemical perspective in mind, the FT-IR spectra of these two compounds were recorded in a wide range of temperatures from −180 °C to +250 °C. Furthermore, the molar extinction coefficients and integrated molar absorptivity of the main infrared absorption bands of ICMA and ICBA have been measured. The infrared data presented in this work may allow the astrochemists and astrophysicists an easy qualitative and quantitative potential identification of ICMA and ICBA in space.

AbstractThe structural features of carbon nanoporous materials (CM) were investigated by the low-temperature porometry method. Thuse, the CM has been obtained by thermal carbonization of plant biomass (walnut shells). The parameters of the CM samples were determined. In particular, the Neimark–Kiselev method was used to calculate the fractal dimension and estimate the surface inhomogeneity of the obtained CM samples by analyzing nitrogen adsorption isotherms. It was determined that, with an increase in the carbonization temperature of the raw material, the surface fractal dimension in the range from 1.68 to 2.56. The mineral composition was determined for СM samples using chemical elemental analysis.

AbstractIn this work, dimeric and monomeric fullerene-C60 derivatives with triethylene glycol units were synthesised through the Bingel–Hirsch reaction and characterised with thermogravimetric analysis (TGA), Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) techniques. Also, the target compounds were studied from a physical chemistry perspective to investigate their photophysical and electrochemical properties using UV–Vis and fluorescence spectroscopy, Cyclic (CV), and Square Wave Voltammetry (SWV). All previous emphasised the aim to evaluate the features to be an electron transporting layer on perovskite solar cells (PSC), on this regard, both compounds exhibited good thermal stability and alignment of LUMO energy levels with MAPbBr3 as the perovskite semiconductor layer.

AbstractCarbon dots (CDs) have emerged in the last few years as new carbon nanostructures due to their excellent optical and physicochemical properties and thus promising applications in different areas. In this work, we describe the preparation of different CDs obtained from distinct bottom-up methods and also using different low molar mass precursors in order to study advantages and disadvantages of each experimental method used. Different techniques were performed to characterize the nanoparticles, such as Transmission electron microscopy, Potentiometric titration, Fourier transform infrared, Fluorescence and Ultraviolet-visible spectroscopy. The CDs obtained using conventional hydrothermal carbonization showed the highest values of quantum yield (QY), whereas the nanoparticles obtained by the heating reflux reaction method exhibited the lowest QY values mainly due to incomplete polymerization and/or carbonization reactions of the material. In addition, a study to evaluate the use of the CDs as nanoprobes for metallic ions showed that one of the samples exhibited high selective and sensitive response toward Fe3+, with a detection limit of 0.89 µM. Furthermore, the nanoparticles used as sensors were obtained with an environmentally friendly strategy, and the CD-based photoluminescence method is simple, has a short response time and present low-cost.

AbstractCarbon quantum dots (CQDs) were produced through citric acid (CA) pyrolysis. For the first time, we searched for the optimum CA pyrolysis duration and temperature. As a basic quality criterion of quantum dots, photoluminescence quantum yield (QY) was chosen. For this purpose, the pyrolysis products were analysed with UV–Vis spectroscopy and fluorescence (FL) spectroscopy. The optimum pyrolysis time was accepted to be 240 min, whereas the optimum pyrolysis temperature was approved as 200 °C. The pyrolysis products obtained at the optimum conditions were further subjected to dialysis. Finally, the purified CQDs were characterised with FL spectroscopy, transmission electron microscopy, dynamic light scattering, Raman spectroscopy, and Fourier transform infra-red spectroscopy. The produced CQDs were shown to be stable in water solution. Their PL QY (6.1%) was decreased to 1.2% after CQDs exposure to daylight for 90 days. Luminescent polymer composites were produced when CQDs were embedded in the poly(vinyl alcohol) and bacterial cellulose matrices. The prepared composites can be used for fabrication of transparent, flexible, and luminescent films and for production of anti-counterfeiting paper for confidential documents, labels, and banknotes.